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Compound of Interest

Compound Name: gamma-Dodecalactone

Cat. No.: B7799002

Essential Safety and Handling Guide for gamma-
Dodecalactone

This guide provides immediate, essential safety and logistical information for the handling and
disposal of gamma-Dodecalactone, tailored for researchers, scientists, and drug development
professionals. Following these procedures will minimize risks and ensure a safe laboratory
environment.

Quantitative Safety Data

A summary of the key quantitative safety and physical properties of gamma-Dodecalactone is
provided in the table below for easy reference.
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Property Value Source
CAS Number 2305-05-7 [1][2]
Chemical Formula C12H2202 [1]
Flash Point 109°C / 228°F (Closed Cup) [11[3]
Boiling Point 140°C @ 5 mm Hg [1]
Melting Point 17-18°C / 63-64°F [1]
Appearance (.Zletdr, colorless to pale yellow o
liquid
Odor Fatty, Fruity, Sweet [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Gamma-Dodecalactone is classified as a substance that causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][4][5] Therefore, adherence to proper PPE
protocols is mandatory.

Required Personal Protective Equipment:

Hand Protection: Wear chemically resistant rubber gloves.[6]

o Eye and Face Protection: Chemical goggles or safety glasses are necessary.[2] A face shield
should be worn where splashing is a possibility.

» Skin and Body Protection: A complete suit protecting against chemicals or a lab coat should
be worn.[6][7]

» Respiratory Protection: Use only in a well-ventilated area or under a fume hood.[1][7] If
ventilation is inadequate, wear an approved mask or respirator.[2]

Operational Plan for Safe Handling and Disposal
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A systematic approach to handling gamma-Dodecalactone, from preparation to disposal, is
critical for laboratory safety.

Step 1: Preparation and Engineering Controls

Ensure a well-ventilated work area; a fume hood is recommended.[7]

Have an emergency eyewash station and safety shower readily accessible.

Keep the container tightly closed when not in use.[1][2]

Store in a cool, dry, and dark location, away from heat, open flames, and incompatible
materials such as strong acids and bases.[2][7]

Step 2: Handling Procedures

Wash hands thoroughly after handling.[8]

Avoid breathing vapors or spray.[1][5]

Avoid contact with eyes, skin, and clothing.[8][9]

Do not eat, drink, or smoke in the handling area.[2][9]

Step 3: Accidental Spill Response

o Small Spills:
o Absorb the spillage with an inert, dry material such as sand, earth, or vermiculite.[4]
o Place the absorbent material into a suitable, labeled waste disposal container.[4]
o Clean the spill area thoroughly with water.[4]

e Large Spills:

o Evacuate unnecessary personnel from the area.[2]

o Approach the spill from upwind.[1]
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o Dike the spilled material to prevent spreading and entry into drains.[4]
o Inform the relevant authorities if environmental pollution occurs.[1]

Step 4: First Aid Measures

If on Skin: Wash with plenty of soap and water.[8] If skin irritation occurs, get medical
advice/attention.[1][8]

 If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical
advice/attention.[1][4]

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[1][4] Call a
poison center or doctor if you feel unwell.[1][4]

If Swallowed: Rinse mouth.[2] Do NOT induce vomiting.[2] Seek medical advice.[2]
Step 5: Disposal Plan

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[1][4]

e The generation of waste should be minimized or avoided wherever possible.[1]

o Empty containers or liners may retain some product residues and should be handled as
hazardous waste.[1]

Workflow for Safe Handling of gamma-
Dodecalactone
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Caption: Workflow for the safe handling and disposal of gamma-Dodecalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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